2-[(4-Chlorophenyl)sulfonyl]-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone

• CAS: 344279-24-9
• Molecular Formula: C16H15ClO4S
• Molecular Weight: 338.8
• SMILES: CC1=CC(=CC(=C1O)C)C(=O)CS(=O)(=O)C2=CC=C(C=C2)Cl
• InChI: InChI=1S/C16H15ClO4S/c1-10-7-12(8-11(2)16(10)19)15(18)9-22(20,21)14-5-3-13(17)4-6-14/h3-8,19H,9H2,1-2H3
• InChIKey: MNEFUTHASXEELU-UHFFFAOYSA-N
• Solubility: not available

Researchers developing structure-activity relationship (SAR) models face a critical data gap: no head-to-head comparisons exist for this sulfonyl ethanone scaffold. This compound solves that by providing a computable ΔXLogP3-AA of +0.7 over its des-chloro analog, making it a rational choice for studying para-halogen substitution effects on target binding and ADME. · Defined Functionality: Free 4-hydroxy group enables etherification or esterification for downstream derivatization. · Purity Profile: Consistently supplied at 95% purity, suitable for use as a system suitability standard in reversed-phase HPLC. · Supply Assurance: Available as a research intermediate with full documentation support for procurement compliance.

344279-24-9: Identity and Evidence Baseline

2-[(4-Chlorophenyl)sulfonyl]-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone (CAS 344279-24-9, C16H15ClO4S, MW 338.8 g/mol) is a synthetic sulfonyl ethanone derivative [1]. A systematic search of primary research papers, patents, and authoritative bioactivity databases (ChEMBL, PubChem BioAssay) reveals a critical evidence gap: no quantitative comparative data against its closest structural analogs (e.g., the unsubstituted phenylsulfonyl analog, the 4-methylphenylsulfonyl analog, or the corresponding sulfinyl and sulfanyl derivatives) were identified in public-domain primary literature [2][3]. This compound is listed by several chemical suppliers, primarily as a research intermediate or building block, with reported typical purities of 95–98% .

Synthetic sulfonyl ethanone building block

Only verifiable differential: computed lipophilicity

No direct biological profiling data available

• [1] PubChem Compound Summary for CID 1483852, 2-[(4-Chlorophenyl)sulfonyl]-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone. National Center for Biotechnology Information (2025). View Source
• [2] ChEMBL Database search for '344279-24-9' and structurally similar sulfonyl ethanones. European Bioinformatics Institute. Access date: 2026-04-30. View Source
• [3] PubChem BioAssay database search for CID 1483852. National Center for Biotechnology Information. Access date: 2026-04-30. View Source

Unquantified Risk of Substituting 344279-24-9

Without direct comparative data, generic substitution of 2-[(4-Chlorophenyl)sulfonyl]-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone with a close analog (e.g., replacing the 4-chlorophenyl group with a phenyl or 4-methylphenyl substituent, or altering the oxidation state of the sulfur bridge) introduces unquantified risk to experimental reproducibility. The only verifiable difference is the computed lipophilicity (XLogP3-AA = 3.6 for the target compound versus XLogP3-AA = 2.9 for the des-chloro phenylsulfonyl analog), a physicochemical property that influences solubility, membrane permeability, and non-specific binding, but whose impact on biological or synthetic performance cannot be extrapolated without experimental validation [1][2]. The absence of head-to-head biological or physicochemical profiling data means that any claim of functional equivalence is unsupported.

Analog substitution

Lipophilicity change may alter permeability and binding but impact is unvalidated

No comparative data

Absence of head-to-head biological or physicochemical profiling leaves functional uncertainty

Functional equivalence

Any assumed equivalence to des-chloro or other analogs is unsupported

• [1] PubChem Computed Properties: XLogP3-AA for CID 1483852. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Computed Properties: XLogP3-AA for 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfonyl)-1-ethanone (searched as substructure analog). National Center for Biotechnology Information. Access date: 2026-04-30. View Source

344279-24-9: Quantitative Differentiation Evidence

Lipophilicity: Des-Chloro Analog Comparison

The only publicly verifiable quantitative differential for the target compound against its closest analog, 1-(4-hydroxy-3,5-dimethylphenyl)-2-(phenylsulfonyl)-1-ethanone, is computed lipophilicity. The 4-chloro substitution raises the XLogP3-AA from 2.9 (des-chloro) to 3.6 [1][2]. No experimental logP or logD data are available for either compound. This difference of +0.7 log units is expected to moderately increase compound retention in reversed-phase chromatography and partition into lipid membranes relative to the des-chloro comparator, as inferred from class-level QSAR principles [3].

Lipophilicity (XLogP)

Computed only, Data to verify

Target: XLogP 3.6

Analog: XLogP 2.9

Δ +0.7

Supports lipophilicity-guided SAR procurement, not functional prediction

No experimental logP or logD data available

Evidence Dimension	Computed Lipophilicity
Target Compound Data	XLogP3-AA = 3.6
Comparator Or Baseline	1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfonyl)-1-ethanone; XLogP3-AA = 2.9
Quantified Difference	ΔXLogP3-AA = +0.7
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2025.09.15); no experimental chromatographic method used.

Why This Matters

For procurement decisions where lipophilicity is a critical selection parameter (e.g., designing a compound library with a specific logP range), this computed difference provides the only available quantitative justification for choosing the 4-chlorophenyl variant over the unsubstituted phenyl analog.

• [1] PubChem Computed Properties: XLogP3-AA for CID 1483852. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Computed Properties: XLogP3-AA for 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(phenylsulfonyl)-1-ethanone (analog search). National Center for Biotechnology Information. Access date: 2026-04-30. View Source
• [3] Todeschini, R., & Consonni, V. (2008). Handbook of Molecular Descriptors. John Wiley & Sons. (Class-level inference for logP-dependent properties). View Source

Application Scenarios for 344279-24-9

Lipophilicity SAR Building Block

Given the computed ΔXLogP3-AA of +0.7 over the des-chloro analog [1], this compound is a logical procurement choice for medicinal chemistry teams conducting systematic SAR studies on the effect of para-halogen substitution on target binding and ADME properties. Its use as a specific building block, rather than a generic intermediate, is supported only when the experimental hypothesis explicitly involves lipophilicity modulation. Note: the absence of biological activity data means it should not be selected based on assumed potency advantages.

Retention Time Marker for Analytical Methods

The increased lipophilicity and distinct molecular weight (338.8 g/mol) of this compound make it suitable as a retention time marker or system suitability standard in reversed-phase HPLC method development for libraries of sulfonyl ethanones, provided the decision is based on the need for a compound with a higher logP than simpler phenylsulfonyl analogs [2]. Its purity, typically 95-98% from reputable vendors , is adequate for this application but should be verified by the end user. This scenario is supported by supplier listings but not by published analytical studies.

Phenolic Hydroxyl Derivatization Intermediate

The free 4-hydroxy group on the dimethylphenyl ring provides a reactive handle for derivatization (e.g., etherification, esterification). For researchers requiring a sulfonyl ethanone scaffold that retains a modifiable phenolic position, this compound offers a defined functionality profile. The selection over a non-hydroxylated analog is self-evident but is not supported by quantitative comparative literature [1].

Application

Selection Property

Validation Focus

Lipophilicity SAR building block

Computed logP profile

Verify binding and ADME impact in SAR studies

Retention time marker (RP-HPLC)

Higher computed lipophilicity & distinct MW

Confirm retention behavior and purity

Phenolic hydroxyl derivatization

Modifiable 4-hydroxy group

Verify derivatization efficiency and scaffold integrity

• [1] PubChem Compound Summary for CID 1483852. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Computed Properties: XLogP3-AA for CID 1483852 vs. des-chloro analog. National Center for Biotechnology Information. Access date: 2026-04-30. View Source